![molecular formula C21H18N2O6 B3450945 4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate](/img/structure/B3450945.png)
4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate
Overview
Description
4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate, also known as FMA-MA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate works by binding to the active site of HDACs and inhibiting their activity, leading to an increase in acetylation of histone proteins. This increase in acetylation can lead to changes in gene expression and ultimately affect cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells and inhibit their growth. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate in lab experiments is its specificity for HDACs, which can lead to fewer off-target effects compared to other HDAC inhibitors. However, its low solubility in water can make it difficult to use in certain experiments.
Future Directions
For research on 4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate include exploring its potential use in combination with other cancer treatments, studying its effects on other neurodegenerative diseases, and improving its solubility for use in various experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
4-({[3-(2-furoylamino)-4-methoxyphenyl]amino}carbonyl)phenyl acetate has been studied for its potential use in cancer treatment, specifically in inhibiting the activity of histone deacetylases (HDACs) which play a role in cancer cell growth and survival. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
[4-[[3-(furan-2-carbonylamino)-4-methoxyphenyl]carbamoyl]phenyl] acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O6/c1-13(24)29-16-8-5-14(6-9-16)20(25)22-15-7-10-18(27-2)17(12-15)23-21(26)19-4-3-11-28-19/h3-12H,1-2H3,(H,22,25)(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMPAEGXTWIKJLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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